Cas no 28694-90-8 (2-(4-Aminophenyl)propanenitrile)

• Product Name: 2-(4-Aminophenyl)propanenitrile
• CAS No: 28694-90-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD09865026
• CID: 273802
• PubChem ID: 120011
• Update Time: 2025-10-28

2-(4-Aminophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenyl)propanenitrile
• 2-(4-aminophenyl)propiononitrile
• Benzeneacetonitrile,4-amino-a-methyl-
• 2-(2-CHLORO-5-TRIFLUOROMETHYL-PHENYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
• 2-(4-aminobenzene)propionitrile
• 2-(4-Amino-phenyl)-propionitril
• 2-(4-aminophenyl)-propionitrile
• 2-(p-aminophenyl)propionitrile
• 4-(1-Cyanoethyl)aniline
• 4-aminophenylpropionitrile
• aminophenylpropanenitrile
• 2-(4-Aminophenyl)propionitrile
• NS00048551
• EN300-6456928
• MB-0701
• AKOS005073528
• SCHEMBL4145904
• 28694-90-8
• EINECS 249-164-7
• A876660
• RZSVLKAIDMAXLB-UHFFFAOYSA-N
• 2-(4-aminophenyl) propionitrile
• J-505895
• FT-0681207
• AMY2743
• 2-(4-Amino-phenyl)-propionitrile
• CS-0211117
• MFCD09865026
• DTXSID50951351
• Benzeneacetonitrile, 4-amino-alpha-methyl-

• MDL： MFCD09865026
• Inchi： 1S/C9H10N2/c1-7(6-10)8-2-4-9(11)5-3-8/h2-5,7H,11H2,1H3
• InChI Key： RZSVLKAIDMAXLB-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C(C#N)C

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.081
• Melting Point: 55-57°C
• Boiling Point: 306.1°Cat760mmHg
• Flash Point: 138.9°C
• Refractive Index: 1.573
• PSA: 49.81000
• LogP: 2.47708

2-(4-Aminophenyl)propanenitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(4-Aminophenyl)propanenitrile

Introduction to 2-(4-Aminophenyl)propanenitrile (CAS No. 28694-90-8)

2-(4-Aminophenyl)propanenitrile, also known by its CAS number 28694-90-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an aromatic ring, an amino group, and a nitrile functional group. These structural features endow it with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 2-(4-Aminophenyl)propanenitrile is C₁₀H₁₁N₂. It is a colorless to pale yellow liquid at room temperature and has a molecular weight of approximately 157.20 g/mol. The compound's solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it easy to handle and process in laboratory settings.

In the realm of medicinal chemistry, 2-(4-Aminophenyl)propanenitrile has been extensively studied for its potential applications in drug development. Recent research has highlighted its role as a key intermediate in the synthesis of various bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of 2-(4-Aminophenyl)propanenitrile in the synthesis of novel antitumor agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells.

Beyond its applications in pharmaceuticals, 2-(4-Aminophenyl)propanenitrile has also found utility in materials science. Its unique combination of functional groups makes it an excellent precursor for the synthesis of polymers and other advanced materials. A notable example is its use in the preparation of conductive polymers for electronic devices. A study published in Advanced Materials in 2023 demonstrated that polymers derived from 2-(4-Aminophenyl)propanenitrile exhibited excellent electrical conductivity and mechanical stability, making them suitable for use in flexible electronics and wearable devices.

The synthetic route to 2-(4-Aminophenyl)propanenitrile involves several well-established chemical reactions. One common method involves the reaction of 4-aminobenzaldehyde with acetone cyanohydrin under basic conditions. This reaction proceeds via a condensation mechanism, leading to the formation of the desired product with high yield and purity. The simplicity and efficiency of this synthetic route have made it a preferred method for large-scale production.

In terms of safety and handling, while 2-(4-Aminophenyl)propanenitrile is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, the compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 2-(4-Aminophenyl)propanenitrile is another important consideration. Recent studies have focused on developing more sustainable synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of California, Berkeley, have developed a green synthesis route using catalytic amounts of a recyclable catalyst. This approach not only reduces waste but also minimizes energy consumption, making it more environmentally friendly.

In conclusion, 2-(4-Aminophenyl)propanenitrile (CAS No. 28694-90-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and improve synthetic methods, the future prospects for this compound are promising.